Imetit dihydrobromide
Imetit dihydrobromide
Imetit dihydrobromide is a hydrobromide salt obtained by reaction of imetit with two equivalents of hydrobromic acid. An extremely potent, high affinity agonist at H3 and H4 receptors (Ki values are 0.3 and 2.7 nM respectively). Induces shape change in eosinophils with an EC50 of 25 nM. Centrally active following systemic administration. It has a role as a H4-receptor agonist and a H3-receptor agonist. It contains an imetit(2+).
Brand Name:
Vulcanchem
CAS No.:
32385-58-3
VCID:
VC0530505
InChI:
InChI=1S/C6H10N4S.BrH/c7-6(8)11-2-1-5-3-9-4-10-5;/h3-4H,1-2H2,(H3,7,8)(H,9,10);1H
SMILES:
C1=C(NC=N1)CCSC(=N)N.Br.Br
Molecular Formula:
C6H11BrN4S
Molecular Weight:
251.15 g/mol
Imetit dihydrobromide
CAS No.: 32385-58-3
Cat. No.: VC0530505
Molecular Formula: C6H11BrN4S
Molecular Weight: 251.15 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Imetit dihydrobromide is a hydrobromide salt obtained by reaction of imetit with two equivalents of hydrobromic acid. An extremely potent, high affinity agonist at H3 and H4 receptors (Ki values are 0.3 and 2.7 nM respectively). Induces shape change in eosinophils with an EC50 of 25 nM. Centrally active following systemic administration. It has a role as a H4-receptor agonist and a H3-receptor agonist. It contains an imetit(2+). |
|---|---|
| CAS No. | 32385-58-3 |
| Molecular Formula | C6H11BrN4S |
| Molecular Weight | 251.15 g/mol |
| IUPAC Name | 2-(1H-imidazol-5-yl)ethyl carbamimidothioate;hydrobromide |
| Standard InChI | InChI=1S/C6H10N4S.BrH/c7-6(8)11-2-1-5-3-9-4-10-5;/h3-4H,1-2H2,(H3,7,8)(H,9,10);1H |
| Standard InChI Key | FIXBOCUGFDYGEM-UHFFFAOYSA-N |
| SMILES | C1=C(NC=N1)CCSC(=N)N.Br.Br |
| Canonical SMILES | C1=C(NC=N1)CCSC(=N)N.Br |
| Appearance | Solid powder |
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